![molecular formula C7H5Cl3S B8569571 [(Trichloromethyl)sulfanyl]benzene CAS No. 701-65-5](/img/structure/B8569571.png)
[(Trichloromethyl)sulfanyl]benzene
Cat. No. B8569571
:
701-65-5
M. Wt: 227.5 g/mol
InChI Key: PXIIUHJVQVAEEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181270B2
Procedure details
A solution of phenyl(trichloromethyl)sulfane (0.25 g, 1.099 mmol) in formamide (16.40 ml), was degassed with nitrogen and treated with 2-bromopyridine (0.115 ml, 1.209 mmol). The reaction solution was heated at 75° C. overnight. Gas Chromatography-Mass Spectrometry (GCMS) indicates a yield of 81% of 2-(phenylthio)pyridine, and a 7% byproduct of disulfide.
Yield
81%
Identifiers
|
REACTION_CXSMILES
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[C:1]1([S:7][C:8](Cl)(Cl)Cl)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.Br[C:13]1[CH:18]=[CH:17][CH:16]=C[N:14]=1>C(N)=O>[C:1]1([S:7][C:8]2[CH:16]=[CH:17][CH:18]=[CH:13][N:14]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
|
|
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Quantity
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0.25 g
|
|
Type
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reactant
|
|
Smiles
|
C1(=CC=CC=C1)SC(Cl)(Cl)Cl
|
|
Name
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|
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Quantity
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16.4 mL
|
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Type
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solvent
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Smiles
|
C(=O)N
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Step Two
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Name
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Quantity
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0.115 mL
|
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Type
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reactant
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Smiles
|
BrC1=NC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
|
75 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)SC1=NC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 81% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
